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Compound of Interest

Compound Name:
6-Chloro-2-fluoro-3-

methoxyaniline

CAS No.: 1017777-77-3

Cat. No.: B1390477

Get Quote

Executive Summary
6-Chloro-2-fluoro-3-methoxyaniline (CAS 1523406-39-4) is a critical pharmacophore and

building block, most notably serving as the aniline fragment in the synthesis of Adagrasib

(MRTX849), a covalent KRAS G12C inhibitor.[1][2] The synthesis of this intermediate presents

a classic regioselectivity challenge: introducing a chlorine atom at the C6 position of the

electron-rich aniline ring while avoiding the sterically and electronically favorable C4 position.[1]

[2]

This Application Note details two distinct synthetic protocols to achieve high regiocontrol:

The Classical Blocking Strategy: Uses a sulfonic acid group to block the para-position (C4),

forcing chlorination to the desired ortho-position (C6).[1][2]

The Directed Ortho-Metalation (DoM) Strategy: Utilizes organolithium chemistry for precise

C6 functionalization, recommended for high-value, small-scale GMP batches.[1][2]
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Retrosynthetic Analysis & Strategy
The structural challenge lies in the 1,2,3,6-substitution pattern.[1][2] In 2-fluoro-3-

methoxyaniline, the amino group (

) and methoxy group (

) are activating groups that direct electrophilic substitution to positions C4 and C6.[1][2]

Electronic Bias: The C4 position is para to the strong

donor and ortho to the

donor, making it the most nucleophilic site.[1][2]

The Goal: We must invert this natural selectivity to chlorinate C6.[1][2]

Figure 1: Retrosynthetic disconnection showing the two primary routes to overcome C4-

selectivity bias.[1][2]

Route A: The Sulfonic Acid Blocking Protocol
(Scalable)[1][2]
This route is preferred for kilogram-scale synthesis where organolithium reagents are

hazardous or cost-prohibitive.[1][2] It relies on the reversibility of sulfonation.[1][2]
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Component Role CAS Number Purity Grade

2-Fluoro-3-

methoxyaniline
Starting Material 801282-00-8 >98%

Sulfuric Acid (

)
Blocking Agent 7664-93-9 98% Conc.[1][2]

Acetic Anhydride (

)
Amine Protection 108-24-7 ACS Reagent

N-Chlorosuccinimide

(NCS)
Chlorinating Agent 128-09-6 98%

Hydrochloric Acid

(HCl)
Deprotection 7647-01-0 6M

Step-by-Step Protocol
Step 1: Regioselective Sulfonation (Blocking C4)[1][2]

Charge a glass-lined reactor with 2-Fluoro-3-methoxyaniline (1.0 eq).

Slowly add concentrated

(5.0 eq) at 0°C to control exotherm.

Heat the mixture to 100°C for 2–4 hours.

Mechanism:[2][3] Sulfonation is reversible but thermodynamically favors the unhindered

para-position (C4).[1][2]

Cool to room temperature and pour onto ice. Collect the precipitate (4-amino-3-fluoro-2-

methoxybenzenesulfonic acid).[1][2]

Step 2: Protection & Chlorination[1][2]
Suspend the sulfonic acid intermediate in acetic acid.[1][2]

Add Acetic Anhydride (1.2 eq) and stir at 50°C until homogeneous (formation of acetanilide).
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Cool to 20°C. Add NCS (1.1 eq) portion-wise over 1 hour.

Critical Control Point: Maintain temperature <25°C to prevent over-chlorination.[1][2]

Logic: With C4 blocked by

, the acetamide directs the chlorine to the only available activated position: C6.[1][2]

Step 3: Global Deprotection (Desulfonation)[1][2]
Add dilute

(20% aq) or HCl to the reaction mixture.

Heat to reflux (~100-110°C) with steam distillation.

Mechanism:[2][3][4] Acid hydrolysis removes the acetyl group.[1][2] High-temperature

hydrolysis desulfonates the ring (ipso-substitution with H+), driven by the volatility of the

product or stability of the aniline.[1][2]

Neutralize with NaOH to pH 8–9 and extract with Ethyl Acetate.

Concentrate to yield 6-Chloro-2-fluoro-3-methoxyaniline.[1][2][3][5]

Route B: Directed Ortho-Metalation (High Precision)
[1][2]
This route utilizes the coordination ability of a Boc-protecting group to direct a lithium base

specifically to the C6 position.[1][2] This is the "modern" medicinal chemistry approach.[1][2]
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Component Role CAS Number

Di-tert-butyl dicarbonate (

)
Protecting Group 24424-99-5

n-Butyllithium (n-BuLi) Lithiating Agent 109-72-8

Hexachloroethane (

)
Chlorine Source 67-72-1

Step-by-Step Protocol
Step 1: Boc-Protection[1][2]

Dissolve 2-Fluoro-3-methoxyaniline in THF.

Add

(1.1 eq) and catalytic DMAP.[1][2] Reflux for 2 hours.

Workup: Wash with 1M HCl, dry, and concentrate.[1][2] Yields tert-butyl (2-fluoro-3-

methoxyphenyl)carbamate.[1][2]

Step 2: Lithiation & Chlorination[1][2]
Dissolve the Boc-aniline in anhydrous THF under Argon/Nitrogen.

Cool to -78°C (Dry ice/Acetone bath).

Add n-BuLi (2.2 eq) dropwise.[1][2]

Mechanism:[2][3] The Lithium coordinates to the Boc carbonyl oxygen.[1][2] The base

deprotonates the ortho position (C6).[1][2] Note that C6 is favored over C4 because the

Boc group directs to its own ortho position, whereas the OMe group (directing to C4) is

further away.[1][2]

Stir for 1 hour at -78°C.

Add a solution of Hexachloroethane (1.2 eq) in THF.
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Allow to warm to room temperature slowly.

Step 3: Deprotection[1][2]
Treat the crude intermediate with TFA/DCM (1:1) or 4M HCl in Dioxane at room temperature

for 2 hours.

Neutralize with saturated

.[1][2]

Purify via silica gel chromatography (Hexanes/EtOAc).

Process Comparison & Decision Matrix
Figure 2: Decision matrix for selecting the synthesis route based on scale and resources.

Parameter Route A (Blocking) Route B (DoM)

Regioselectivity Good (>90%) Excellent (>98%)

Reagent Cost Low (H2SO4, NCS) High (n-BuLi, C2Cl6)

Safety Profile Corrosive acids, Exotherms
Pyrophoric reagents,

Cryogenic

Purification Crystallization Chromatography likely needed

Suitability Manufacturing / Scale-up Drug Discovery / MedChem

Analytical Validation
To verify the correct isomer (6-chloro vs. 4-chloro), analyze the 1H NMR coupling constants.

Target (6-Chloro-2-fluoro-3-methoxyaniline):

Protons at C4 and C5 are adjacent.[1][2]

You will see two doublets (or doublet of doublets due to F) with an ortho-coupling constant

(
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).[1][2]

Impurity (4-Chloro-2-fluoro-3-methoxyaniline):

Protons at C5 and C6 are adjacent.[1][2]

Similar ortho-coupling, but chemical shifts will differ significantly due to proximity to the

amine.[1][2]

Definitive Check:13C NMR or NOESY.[1][2] In the target, the NH2 protons should show an

NOE correlation with the Phenyl-H at C5? No, NH2 is at C1, H is at C5.[1][2] NH2 is

adjacent to F(2) and Cl(6).[1][2] No NOE between NH2 and aromatic protons indicates the

2,6-disubstitution pattern.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

